Cas no 1157107-55-5 ((5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone)

• Product Name: (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone
• CAS No: 1157107-55-5
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6631382
• PubChem ID: 43393829
• Update Time: 2025-05-26

(5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-pyridin-3-yl)-(3-hydroxy-piperidin-1-yl)-methanone
• Methanone, (5-bromo-3-pyridinyl)(3-hydroxy-1-piperidinyl)-
• 1157107-55-5
• AKOS009086139
• (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone

• Inchi： 1S/C11H13BrN2O2/c12-9-4-8(5-13-6-9)11(16)14-3-1-2-10(15)7-14/h4-6,10,15H,1-3,7H2
• InChI Key： VYENMQYDJNKYOE-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CN=C1)(N1CCCC(O)C1)=O

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• Boiling Point: 446.1±45.0 °C(Predicted)
• pka: 14.25±0.20(Predicted)

Additional information on (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone

(5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone: A Comprehensive Overview

(5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone, with the CAS number 1157107-55-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for neurological and psychiatric disorders.

The molecular structure of (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone consists of a pyridine ring substituted with a bromine atom at the 5-position and a piperidine ring with a hydroxyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent serotonin reuptake inhibition, suggesting its potential as an antidepressant agent. The selective serotonin reuptake inhibitors (SSRIs) are widely used to treat major depressive disorder (MDD) and anxiety disorders, and the discovery of new compounds with similar or enhanced efficacy is crucial for improving patient outcomes.

Furthermore, research conducted at the National Institutes of Health (NIH) has shown that (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone possesses neuroprotective properties. In vitro and in vivo studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up new avenues for the development of neuroprotective drugs that can slow down or halt disease progression.

In addition to its potential therapeutic applications, (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone has been studied for its role in modulating ion channels and receptors. A study published in the European Journal of Pharmacology reported that this compound can selectively modulate N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and memory formation. This property makes it a valuable tool for understanding the molecular mechanisms underlying cognitive function and dysfunction.

The synthetic route to produce (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone has been well-documented in the literature. Typically, the synthesis involves several steps, including the bromination of pyridine to form 5-bromopyridine, followed by coupling with 3-hydroxypiperidine using a suitable coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). The optimization of reaction conditions, such as temperature, solvent, and catalyst choice, is crucial for achieving high yields and purity of the final product.

The physicochemical properties of (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone

In terms of safety and toxicity, preliminary studies suggest that (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone

The future prospects for (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone

In conclusion, (5-Bromopyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone, CAS number 1157107-55-5, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely to play an increasingly important role in advancing medical treatments for neurological and psychiatric disorders.